Cas no 39110-99-1 (1-[(14S)-13-methyl-13,14-dihydro[1,3]benzodioxolo[5,6-c][1,3]dioxolo[4,5-i]phenanthridin-14-yl]-3-(13-methyl-13,14-dihydro[1,3]benzodioxolo[5,6-c][1,3]dioxolo[4,5-i]phenanthridin-14-yl)propan-2-one)

• Product Name: 1-[(14S)-13-methyl-13,14-dihydro[1,3]benzodioxolo[5,6-c][1,3]dioxolo[4,5-i]phenanthridin-14-yl]-3-(13-methyl-13,14-dihydro[1,3]benzodioxolo[5,6-c][1,3]dioxolo[4,5-i]phenanthridin-14-yl)propan-2-one
• CAS No: 39110-99-1
• MF: C₄₃H₃₂N₂O₉
• MW: 720.722191810608
• CID: 1499020
• PubChem ID: 190990
• Update Time: 2025-04-21

1-[(14S)-13-methyl-13,14-dihydro[1,3]benzodioxolo[5,6-c][1,3]dioxolo[4,5-i]phenanthridin-14-yl]-3-(13-methyl-13,14-dihydro[1,3]benzodioxolo[5,6-c][1,3]dioxolo[4,5-i]phenanthridin-14-yl)propan-2-one Chemical and Physical Properties

Names and Identifiers

• 1-[(14S)-13-methyl-13,14-dihydro[1,3]benzodioxolo[5,6-c][1,3]dioxolo[4,5-i]phenanthridin-14-yl]-3-(13-methyl-13,14-dihydro[1,3]benzodioxolo[5,6-c][1,3]dioxolo[4,5-i]phenanthridin-14-yl)propan-2-one
• Chelidimerine
• rel-1-[(14R)-13,14-Dihydro-13-methyl[1,3]benzodioxolo[5,6-c]-1,3-dioxolo[4,5-i]phenanthridin-14-yl]-3-[(14S)-13,14-dihydro-13-methyl[1,3]benzodioxolo[5,6-c]-1,3-dioxolo[4,5-i]phenanthridin-14-yl]-2-propanone
• Alkaloid CM-1, from Chelidonium majus
• 1,3-Bis(11-hydrosanquinarinyl)acetone
• 1,3-Bis(13-methyl-13,14-dihydro-2H,10H-[1,3]benzodioxolo[5,6-c][1,3]dioxolo[4,5-i]phenanthridin-14-yl)propan-2-one
• DTXSID20959920
• 39110-99-1
• 2-Propanone,1,3-bis(13,14-dihydro-13-methyl- [1,3]benzodioxolo[5,6-c]-1,3-dioxolo[4,5-i]- phenanthridin-14-yl)-,(R*,S*)-
• 1-[(23S)-24-methyl-5,7,18,20-tetraoxa-24-azahexacyclo[11.11.0.02,10.04,8.014,22.017,21]tetracosa-1(13),2,4(8),9,11,14(22),15,17(21)-octaen-23-yl]-3-(24-methyl-5,7,18,20-tetraoxa-24-azahexacyclo[11.11.0.02,10.04,8.014,22.017,21]tetracosa-1(13),2,4(8),9,11,14(22),15,17(21)-octaen-23-yl)propan-2-one

• Inchi： 1S/C43H32N2O9/c1-44-30(38-24(7-9-32-42(38)53-19-47-32)26-5-3-21-11-34-36(51-17-49-34)15-28(21)40(26)44)13-23(46)14-31-39-25(8-10-33-43(39)54-20-48-33)27-6-4-22-12-35-37(52-18-50-35)16-29(22)41(27)45(31)2/h3-12,15-16,30-31H,13-14,17-20H2,1-2H3
• InChI Key： NIQFOSSBJJDEES-UHFFFAOYSA-N
• SMILES： CN1C2C(=CC=C3C=2C=C2C(OCO2)=C3)C2C(=C3C(=CC=2)OCO3)C1CC(CC1C2C(=CC=C3C=2OCO3)C2C=CC3C(C=2N1C)=CC1=C(OCO1)C=3)=O

Computed Properties

• Exact Mass: 720.21086
• Monoisotopic Mass: 720.211
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 11
• Heavy Atom Count: 54
• Rotatable Bond Count: 4
• Complexity: 1330
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 97.4Ų
• XLogP3: 5.375

Experimental Properties

• Color/Form: Powder
• Density: 1.457±0.06 g/cm3 (20 ºC 760 Torr),
• Boiling Point: °Cat760mmHg
• Flash Point: °C
• Refractive Index: 1.725
• Solubility: Insuluble (1.1E-7 g/L) (25 ºC),
• PSA: 97.39

Related Categories

• Solvents and Organic Chemicals Organic Compounds Alkaloids and derivatives Benzophenanthridine alkaloids Dihydrobenzophenanthridine alkaloids